(E)-Hexa-3,5-dien-1-amine

• IUPAC Name: (3E)-hexa-3,5-dien-1-amine
• InChI: InChI=1S/C6H11N/c1-2-3-4-5-6-7/h2-4H,1,5-7H2/b4-3+
• InChI Key: ODMTXWUFQDEXBS-ONEGZZNKSA-N
• Canonical SMILES: C=CC=CCCN
• Isomeric SMILES: C=C/C=C/CCN
• Molecular Formula: C6H11N
• Molecular Weight: 97.16 g/mol

Description

(E)-Hexa-3,5-dien-1-amine is a useful research compound. Its molecular formula is C6H11N and its molecular weight is 97.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Antiviral Activity: Derivatives of (E)-Hexa-3,5-dien-1-amine have shown high antiviral activity against the H1N1 virus (swine flu virus) (Егоров, Гималова, & Миннибаева, 2019).

• Catalysis in Hydrogenation: The hydrogenation of hexa-1,5-diene and hexa-1,3-diene on palladium catalysts, and the effects of tin or silver addition, have been studied, revealing insights into the selectivity and reaction mechanics (Sales, Mendes, & Bozon-Verduraz, 2000).

• Study of Chemical Rearrangements: DFT calculations on the Cope and 3-aza-Cope rearrangements of hexa-1,5-diene and N-vinylprop-2-en-1-amine, exploring their molecular structures and reaction pathways (Zahedi, Ali‐Asgari, & Keley, 2010).

• Trienamine Catalysis: The application of deconjugated linear 3,5-dienones in trienamine catalysis for creating diverse spirocyclic oxindole architectures (Chen, Xiao, Yue, & Chen, 2014).

• Electrocyclization Studies: An investigation into the electrocyclization of (Z)-hexa-1,3,5-triene and its derivatives, providing insights into the energetics and geometries of these reactions (Rodríguez-Otero, 1999).

• Application in Synthesis of Sex Pheromones: The use of 1,3-diene systems derived from (E)-Hexa-3,5-dien-1-amine for synthesizing sex pheromones of cotton pests (Yadav, Deshpande, & Reddy, 1989).

• Amine-Induced Ring-Opening: Exploring the amine-induced ring-opening reactions for the preparation of silyl-substituted dienes, using derivatives of (E)-Hexa-3,5-dien-1-amine (Gronowitz, Hornfeldt, Lukevics, Pudova, 1994).

• Hydroamination Reactions: Efficiency of hydroamination reactions in a liquid–liquid two-phase system catalyzed by zinc trifluoromethanesulfonate (Bódis, Müller, & Lercher, 2003).

• Devulcanization in Rubber Processing: Modeling the kinetics of EPDM devulcanization in a batch mixer, using hexadecylamine as the devulcanizing agent, and its implications in rubber recycling (Sutanto, Laksmana, Picchioni, Janssen, & Picchioni, 2006).